Cas no 51439-08-8 (1,3,2-Dioxaphospholan-2-amine, N-butyl-)

1,3,2-Dioxaphospholan-2-amine, N-butyl- structure
51439-08-8 structure
Product Name:1,3,2-Dioxaphospholan-2-amine, N-butyl-
CAS No:51439-08-8
MF:C6H14NO2P
MW:163.154622554779
CID:362293
PubChem ID:21679409
Update Time:2025-04-19

1,3,2-Dioxaphospholan-2-amine, N-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaphospholan-2-amine, N-butyl-
    • N-butyl-1,3,2-dioxaphospholan-2-amine
    • DTXSID80616885
    • 51439-08-8
    • Inchi: 1S/C6H14NO2P/c1-2-3-4-7-10-8-5-6-9-10/h7H,2-6H2,1H3
    • InChI Key: GZQAQOBKLKBSRW-UHFFFAOYSA-N
    • SMILES: P1(NCCCC)OCCO1

Computed Properties

  • Exact Mass: 163.07632
  • Monoisotopic Mass: 163.07621569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 85.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 30.49

1,3,2-Dioxaphospholan-2-amine, N-butyl- Related Literature

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